Cas no 2229010-57-3 (3-(adamantan-1-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(adamantan-1-yl)propane-1-sulfonyl fluoride
• CAS No: 2229010-57-3
• MF: C₁₃H₂₁FO₂S
• MW: 260.368046522141
• CID: 6602549
• PubChem ID: 165697647
• Update Time: 2025-11-01

3-(adamantan-1-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)propane-1-sulfonyl fluoride
• 2229010-57-3
• EN300-1990185

• Inchi： 1S/C13H21FO2S/c14-17(15,16)3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12H,1-9H2
• InChI Key： QJOJIOPEKDCNQP-UHFFFAOYSA-N
• SMILES： S(CCCC12CC3CC(CC(C3)C1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 260.12462924g/mol
• Monoisotopic Mass: 260.12462924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(adamantan-1-yl)propane-1-sulfonyl fluoride

Exploring 3-(Adamantan-1-yl)propane-1-sulfonyl Fluoride (CAS No. 2229010-57-3): A Versatile Sulfonyl Fluoride Derivative in Modern Chemistry

In the realm of organic chemistry, 3-(adamantan-1-yl)propane-1-sulfonyl fluoride (CAS No. 2229010-57-3) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This sulfonyl fluoride derivative, characterized by the adamantane moiety, combines the robustness of the adamantane framework with the reactivity of the sulfonyl fluoride group, making it a valuable building block in medicinal chemistry, materials science, and chemical biology.

The adamantane group, a hallmark of this compound, is renowned for its high thermal stability and lipophilicity, which enhances the compound's ability to penetrate cell membranes. This property is particularly relevant in the context of drug discovery, where researchers are increasingly focusing on bioavailability and blood-brain barrier penetration. The sulfonyl fluoride group, on the other hand, is a key player in covalent inhibitor design, a hot topic in targeted therapies and proteomics.

Recent advancements in click chemistry and activity-based protein profiling (ABPP) have further elevated the importance of 3-(adamantan-1-yl)propane-1-sulfonyl fluoride. Its ability to form stable covalent bonds with nucleophilic residues (e.g., serine, threonine, and tyrosine) in proteins aligns with the growing demand for precision medicine tools. This has led to a surge in searches for "sulfonyl fluoride probes" and "adamantane-based covalent inhibitors" in scientific databases and AI-driven research platforms.

From a synthetic perspective, the compound's modular synthesis allows for straightforward derivatization, catering to the needs of high-throughput screening campaigns. Its compatibility with microwave-assisted reactions and flow chemistry—two trending methodologies in green chemistry—has also been explored, addressing the industry's push toward sustainable synthesis.

In materials science, the adamantane-sulfonyl fluoride hybrid structure has shown promise in designing self-assembling monolayers (SAMs) and polymeric networks. Researchers investigating "adamantane-functionalized materials" or "sulfonyl fluoride crosslinkers" frequently encounter this compound as a key intermediate. Its thermal stability and chemical inertness make it suitable for high-performance coatings and adhesives, areas gaining traction due to the rise of advanced manufacturing.

Despite its niche applications, challenges remain in optimizing the selectivity and reaction kinetics of 3-(adamantan-1-yl)propane-1-sulfonyl fluoride. Ongoing studies focus on mitigating off-target effects in biological systems, a concern echoed in forums discussing "covalent drug safety." Computational tools like molecular docking and quantum mechanical modeling are increasingly employed to predict its reactivity, reflecting the intersection of AI-driven drug design and experimental chemistry.

In summary, 3-(adamantan-1-yl)propane-1-sulfonyl fluoride (CAS No. 2229010-57-3) stands at the crossroads of multiple disciplines, from bioconjugation to smart materials. Its dual functionality—combining the adamantane scaffold's stability with the sulfonyl fluoride's versatility—ensures its continued relevance in addressing contemporary scientific challenges, particularly those aligned with personalized therapeutics and green chemistry initiatives.